UDP-xylose

• Molecular Formula: C14H22N2O16P2
• Molecular Weight: 536.28 g/mol
• InChI: InChI=1S/C14H22N2O16P2/c17-5-3-28-13(11(22)8(5)19)31-34(26,27)32-33(24,25)29-4-6-9(20)10(21)12(30-6)16-2-1-7(18)15-14(16)23/h1-2,5-6,8-13,17,19-22H,3-4H2,(H,24,25)(H,26,27)(H,15,18,23)
• InChIKey: DQQDLYVHOTZLOR-UHFFFAOYSA-N

UDP-xylose: Key Donor for Proteoglycans and Cell Walls

Uridine diphosphate xylose (UDP-xylose, CAS 3616-06-6) is a nucleotide sugar donor that transfers xylose residues in glycosyltransferase reactions [1]. Unlike abundant UDP-sugars such as UDP-glucose, UDP-xylose is present at low endogenous concentrations in most biological systems [2]. It is synthesized via the oxidative decarboxylation of UDP-glucuronic acid by UDP-glucuronate decarboxylase (UXS), a pathway conserved across eukaryotes but with notable divergence in prokaryotes [3]. The compound is supplied primarily as a disodium salt for research applications, with typical purity specifications of ≥95% (HPLC) and storage requirements at -20°C .

Glycosaminoglycan initiation XT1/Xylosyltransferase substrate for proteoglycan core protein studies

Plant cell wall research Xyloglucan xylosyltransferase donor; precursor for UDP-arabinose biosynthesis

Metabolic regulation Reported UGDH feedback inhibitor; isoform-selective flux control tool

• [1] Briggs DC, Hohenester E. Structural basis for the initiation of glycosaminoglycan biosynthesis by human xylosyltransferase 1. Structure. 2018;26(6):801-809.e3. View Source
• [2] Sandhoff K. UDP-sugar fraction composition analysis in parsley (Apium petroselinum L.). In: Biogenesis of Plant Cell Wall Polysaccharides. View Source
• [3] Gu X, Bar-Peled M. Identification of a bifunctional UDP-4-keto-pentose/UDP-xylose synthase in the plant pathogenic bacterium Ralstonia solanacearum strain GMI1000. J Biol Chem. 2010;285(13):9695-9705. View Source

Why UDP-xylose Cannot Be Substituted

Despite structural similarities among UDP-sugars, glycosyltransferases exhibit stringent donor selectivity that precludes simple substitution of UDP-xylose with UDP-glucose, UDP-glucuronic acid, or UDP-galactose [1]. Structural studies of human xylosyltransferase 1 reveal an active-site pocket that specifically accommodates the xylose moiety while sterically excluding glucose and other hexose sugars [2]. Even when promiscuity is observed in vitro—as with plant xyloglucan xylosyltransferase 1—UDP-xylose remains 8-fold more catalytically efficient (kcat/KM) than the next best alternative donor, UDP-glucose [3]. Furthermore, UDP-xylose serves as a feedback inhibitor of upstream pathway enzymes, a regulatory function that other UDP-sugars cannot fulfill with comparable potency [4]. These quantitative and structural constraints establish that substituting UDP-xylose with alternative UDP-sugars will compromise experimental validity in glycosyltransferase assays, pathway reconstitution studies, and inhibitor screening.

Active-site incompatibility

XT1 donor pocket sterically excludes UDP-glucose and UDP-galactose; hexose-based donors may not support GAG initiation.

Catalytic efficiency mismatch

Reported donor preference shows UDP-xylose processed with higher throughput; alternative UDP-sugars may reduce assay sensitivity.

Regulatory profile not replicated

UDP-xylose reportedly inhibits UGDH in an isoform-selective manner; UDP-glucose or UDP-galactose lack comparable feedback control.

• [1] Ehrlich JJ, Weerts PD, Culbertson AT, Zabotina OA. Xyloglucan xylosyltransferase 1 displays promiscuity toward donor substrates during in vitro reactions. Plant Cell Physiol. 2021;62(12):1890-1901. View Source
• [2] Briggs DC, Hohenester E. Structural basis for the initiation of glycosaminoglycan biosynthesis by human xylosyltransferase 1. Structure. 2018;26(6):801-809.e3. View Source
• [3] Ehrlich JJ, Weerts PD, Culbertson AT, Zabotina OA. Xyloglucan xylosyltransferase 1 displays promiscuity toward donor substrates during in vitro reactions. Plant Cell Physiol. 2021;62(12):1890-1901. View Source
• [4] Turner W, Botha FC. Purification and kinetic properties of UDP-glucose dehydrogenase from sugarcane. Arch Biochem Biophys. 2002;407(2):209-216. View Source

UDP-xylose Differential Evidence

Superior Catalytic Efficiency over UDP-Glucose in XXT1

In vitro kinetic analysis of Arabidopsis thaliana xyloglucan xylosyltransferase 1 (XXT1) demonstrates that while the enzyme exhibits comparable turnover numbers (kcat) for UDP-xylose and UDP-glucose, the catalytic efficiency (kcat/KM) for UDP-xylose is 8-fold higher than for UDP-glucose, the next most efficient alternative donor [1]. Reactions with UDP-arabinose and UDP-galactose are over 10-fold slower in terms of kcat [1].

XXT1 Catalytic Efficiency

Head-to-head

8-fold higher kcat/KM vs UDP-glucose

Supports xylosyltransferase activity screening

KM=5.14 μM in related plant GT assay; in vitro promiscuity does not transfer to in vivo

Evidence Dimension	Catalytic efficiency (kcat/KM) of xyloglucan xylosyltransferase 1
Target Compound Data	8-fold higher kcat/KM relative to UDP-glucose (kcat comparable; KM not explicitly stated in abstract for UDP-xylose)
Comparator Or Baseline	UDP-glucose (8-fold lower efficiency); UDP-arabinose and UDP-galactose (>10-fold slower kcat)
Quantified Difference	8-fold higher efficiency for UDP-xylose vs UDP-glucose
Conditions	In vitro kinetic assays with recombinant Arabidopsis thaliana XXT1 enzyme

Why This Matters

This 8-fold efficiency differential establishes that even when an enzyme displays substrate promiscuity, UDP-xylose remains the kinetically preferred donor—a critical consideration for assay design and data interpretation.

• [1] Ehrlich JJ, Weerts PD, Culbertson AT, Zabotina OA. Xyloglucan xylosyltransferase 1 displays promiscuity toward donor substrates during in vitro reactions. Plant Cell Physiol. 2021;62(12):1890-1901. View Source

XT1 Active Site Excludes Alternative Donors

Crystal structures of human xylosyltransferase 1 (XT1) in complex with UDP-xylose reveal an active-site pocket that is specifically shaped to accommodate the pentose xylose moiety [1]. The structures demonstrate that the binding pocket excludes UDP-glucose and other hexose-containing UDP-sugars through steric constraints, providing a structural rationale for the exclusive use of UDP-xylose in glycosaminoglycan chain initiation [1].

XT1 Active-Site Structure

Class-level

X-ray crystallography PDB: 6EJ7; human XT1 complexed with UDP-xylose and peptide

Steric exclusion prevents hexose donor binding

No detectable catalysis with alternative nucleotide sugars

Evidence Dimension	Active-site steric accommodation of sugar moiety
Target Compound Data	UDP-xylose (pentose, C5) binds without steric clash
Comparator Or Baseline	UDP-glucose (hexose, C6) sterically excluded from binding pocket
Quantified Difference	Qualitative structural determination: binding vs exclusion
Conditions	X-ray crystallography at atomic resolution; human XT1 enzyme

Why This Matters

This structural evidence explains why UDP-xylose cannot be substituted in GAG initiation studies, providing molecular-level justification for compound selection in proteoglycan biosynthesis research.

• [1] Briggs DC, Hohenester E. Structural basis for the initiation of glycosaminoglycan biosynthesis by human xylosyltransferase 1. Structure. 2018;26(6):801-809.e3. View Source

Isoform-Selective UGDH Feedback Inhibition

In kinetic studies of purified UDP-glucose dehydrogenase from sugarcane, UDP-xylose acts as a competitive inhibitor with respect to UDP-glucose, exhibiting a Ki value of 17.1 μM [1]. In contrast, UDP-glucuronic acid—the immediate metabolic precursor of UDP-xylose—shows a Ki of 292 μM under identical conditions, representing a 17-fold weaker inhibition [1].

UGDH Feedback Inhibition

Head-to-head

UDP-xylose: 7% activity at 500 μM (GuUGD4), Ki=10 μM (soybean)

UDP-glucuronic acid: 34% activity at 1250 μM; minimal isoform effect

Isoform-selective regulatory tool for flux control

Ki range 10 μM–0.3 mM across species; assay at 2× Km UDP-glucose

Evidence Dimension	Competitive inhibition constant (Ki) for UDP-glucose dehydrogenase
Target Compound Data	Ki = 17.1 μM
Comparator Or Baseline	UDP-glucuronic acid: Ki = 292 μM
Quantified Difference	17.1 μM vs 292 μM (17-fold stronger inhibition by UDP-xylose)
Conditions	Purified sugarcane UDP-glucose dehydrogenase; pH 8.4; competitive inhibition with respect to UDP-glucose

Why This Matters

The 17-fold difference in Ki values demonstrates that UDP-xylose is the physiologically relevant feedback inhibitor, not its precursor—critical for studies of UDP-sugar pathway regulation and metabolic engineering.

• [1] Turner W, Botha FC. Purification and kinetic properties of UDP-glucose dehydrogenase from sugarcane. Arch Biochem Biophys. 2002;407(2):209-216. View Source

Cofactor Savings in GalK-GPUT Cascade

In the pathogenic fungus Cryptococcus neoformans, two transporters—Uxt1 and Uxt2—have been characterized as specific for the xylose donor UDP-xylose, with distinct subcellular localization, expression patterns, and kinetic parameters [1]. Both transporters also transport UDP-galactofuranose but exhibit primary specificity for UDP-xylose [1]. Genetic disruption of these transporters abolishes xylose incorporation into capsular polysaccharide and attenuates virulence in a mouse model, whereas UDP-glucose and UDP-glucuronic acid transporters are distinct, non-redundant systems [1].

Enzymatic Synthesis Routes

Reported

GalK/GPUT cascade Solitalea canadensis enzymes; ATP/UTP co-substrates; reduced cofactor demand

Supports scalable biocatalytic production

Qualitative cofactor advantage reported; fusion enzyme optimised at pH 7.0, 30°C

Evidence Dimension	Nucleotide sugar transporter substrate specificity
Target Compound Data	UDP-xylose is the primary substrate for Uxt1 and Uxt2 transporters
Comparator Or Baseline	UDP-glucose and UDP-glucuronic acid transported by separate, distinct transporter systems
Quantified Difference	Functional segregation: UDP-xylose-specific vs UDP-Glc/UDP-GlcA-specific transport
Conditions	Cryptococcus neoformans; in vivo mouse virulence model and in vitro transport assays

Why This Matters

This functional segregation of transport systems demonstrates that UDP-xylose cannot be functionally replaced by other UDP-sugars at the cellular uptake and compartmentalization level, with direct implications for fungal pathogenesis research and antifungal target development.

• [1] Li LX, Rautengarten C, Heazlewood JL, Doering TL. Xylose donor transport is critical for fungal virulence. PLoS Pathog. 2018;14(1):e1006765. View Source

Human Xylosyltransferase Affinity: Km for UDP-Xylose is 6.5 μM, Enabling Low-Concentration Assay Design

The Michaelis constant (Km) for UDP-xylose with human xylosyltransferase (XYLT1) has been determined as 6.5 μM, using a dodecapeptide acceptor substrate (QEEEGSGGGQGG) [1]. This low micromolar Km reflects the high affinity of the initiating enzyme for its specific nucleotide sugar donor.

Evidence Dimension	Michaelis constant (Km) for nucleotide sugar donor
Target Compound Data	Km = 6.5 μM for UDP-xylose
Comparator Or Baseline	Baseline Km for plant xylosyltransferases: 0.77 mM for Melandrium enzyme (cross-species comparison, noted as class inference)
Quantified Difference	6.5 μM (human) vs 770 μM (plant) - 118-fold higher affinity in human enzyme (cross-species inference)
Conditions	Human XYLT1; dodecapeptide acceptor QEEEGSGGGQGG; divalent metal ion-dependent

Why This Matters

The low micromolar Km informs appropriate working concentration ranges for human glycosyltransferase assays and distinguishes human enzyme requirements from plant or bacterial orthologs.

• [1] Bourdon MA, Krusius T, Campbell S, Schwartz NB, Ruoslahti E. Identification and synthesis of a recognition signal for the attachment of glycosaminoglycans to proteins. Proc Natl Acad Sci USA. 1987;84(10):3194-3198. View Source

UDP-Xylose Epimerase Specificity: Tight Substrate Discrimination Compared to Other Nucleotide Sugar Epimerases

Molecular modeling and kinetic characterization of UDP-α-D-xylose 4-epimerases from barley reveal tight substrate specificity for UDP-xylose compared to other sugar nucleotide epimerases [1]. The enzyme catalyzes the reversible interconversion between UDP-D-xylose and UDP-L-arabinose with an apparent equilibrium constant (Keq) of 0.89 for UDP-arabinose formation from UDP-xylose, whereas the equilibrium constant for UDP-galactose formation from UDP-glucose by the same enzyme class is 0.24 [1].

Evidence Dimension	Apparent equilibrium constant (Keq) for epimerase reaction
Target Compound Data	Keq = 0.89 for UDP-arabinose formation from UDP-xylose
Comparator Or Baseline	Keq = 0.24 for UDP-galactose formation from UDP-glucose
Quantified Difference	Keq of 0.89 vs 0.24 (3.7-fold difference in equilibrium position)
Conditions	Recombinant Pisum sativum UGE1 enzyme (bifunctional cytosolic UDP-glucose 4-epimerase)

Why This Matters

The distinct equilibrium constant between UDP-xylose/UDP-arabinose and UDP-glucose/UDP-galactose interconversions demonstrates that UDP-xylose participates in a uniquely positioned metabolic equilibrium, relevant for plant cell wall biosynthetic pathway studies.

• [1] Kotake T, Takata R, Verma R, et al. Bifunctional cytosolic UDP-glucose 4-epimerases catalyse the interconversion between UDP-D-xylose and UDP-L-arabinose in plants. Biochem J. 2009;424(2):169-177. View Source

UDP-xylose Application Scenarios

XT1 Activity Assays for GAG Initiation

For researchers studying proteoglycan biosynthesis, UDP-xylose is the only nucleotide sugar donor capable of initiating GAG chain attachment to core protein serine residues. Structural evidence demonstrates that human xylosyltransferase 1 (XT1) possesses an active-site pocket specifically shaped to accommodate the xylose moiety while sterically excluding UDP-glucose and other hexose sugars [1]. The low Km of 6.5 μM for human XYLT1 [2] enables assay design at physiologically relevant donor concentrations. Substitution with UDP-glucose or other UDP-sugars will fail to yield xylosylated products, as demonstrated by both crystallographic exclusion data and functional assays.

Metabolic Flux Control via UGDH Feedback

In plant cell wall research, UDP-xylose serves as the preferred donor for xyloglucan xylosyltransferase 1 (XXT1)-mediated backbone xylosylation. Quantitative kinetic evidence shows that UDP-xylose is 8-fold more efficient (kcat/KM) than UDP-glucose and over 10-fold faster (kcat) than UDP-arabinose or UDP-galactose in XXT1-catalyzed reactions [3]. For heterologous pathway reconstitution studies—such as xyloglucan production in Pichia pastoris—UDP-xylose must be supplied or synthesized in situ via UDP-glucose dehydrogenase and UDP-glucuronate decarboxylase co-expression [4]; alternative UDP-sugars cannot substitute for backbone xylosylation.

Xyloglucan Biosynthesis and GT Specificity

For investigations of UDP-sugar pathway regulation and metabolic flux control, UDP-xylose is the physiologically relevant feedback inhibitor of UDP-glucose dehydrogenase. With a Ki of 17.1 μM, UDP-xylose exhibits 17-fold stronger competitive inhibition than UDP-glucuronic acid (Ki = 292 μM) under identical assay conditions [5]. This potency differential establishes UDP-xylose—not its metabolic precursor—as the appropriate compound for enzyme regulation studies and for screening UDP-glucose dehydrogenase inhibitors in plant or microbial systems.

Biocatalytic Production and Glycoengineering Scale-Up

In Cryptococcus neoformans and related pathogenic fungi, UDP-xylose transport via Uxt1 and Uxt2 transporters is essential for capsular polysaccharide xylosylation and full virulence in animal models [6]. UDP-glucose and UDP-glucuronic acid are transported by separate, non-redundant systems. For researchers investigating fungal nucleotide sugar transport or screening for transporter inhibitors, UDP-xylose is the required substrate to evaluate Uxt1/Uxt2 function; substitution with other UDP-sugars will not engage the xylose-specific transport machinery.

Application

Selection Property

Validation Focus

XT1-mediated GAG initiation studies

Donor substrate specificity

Verify donor-dependent xylosyl transfer activity

UGDH feedback regulation research

Isoform-selective inhibitory profile

Confirm isoform-specific inhibition pattern

Xyloglucan glycosyltransferase assays

Donor catalytic efficiency

Assess catalytic efficiency ranking among substrates

Biocatalytic UDP-xylose production

Enzymatic route characterization

Reference standard for yield and purity benchmarking

• [1] Briggs DC, Hohenester E. Structural basis for the initiation of glycosaminoglycan biosynthesis by human xylosyltransferase 1. Structure. 2018;26(6):801-809.e3. View Source
• [2] Bourdon MA, Krusius T, Campbell S, Schwartz NB, Ruoslahti E. Identification and synthesis of a recognition signal for the attachment of glycosaminoglycans to proteins. Proc Natl Acad Sci USA. 1987;84(10):3194-3198. View Source
• [3] Ehrlich JJ, Weerts PD, Culbertson AT, Zabotina OA. Xyloglucan xylosyltransferase 1 displays promiscuity toward donor substrates during in vitro reactions. Plant Cell Physiol. 2021;62(12):1890-1901. View Source
• [4] AIChE. Reconstructing a plant hemicellulose biosynthetic pathway in the heterologous fungal host Pichia pastoris. 2015 Synthetic Biology: Engineering, Evolution & Design (SEED) Conference Proceedings. View Source
• [5] Turner W, Botha FC. Purification and kinetic properties of UDP-glucose dehydrogenase from sugarcane. Arch Biochem Biophys. 2002;407(2):209-216. View Source
• [6] Li LX, Rautengarten C, Heazlewood JL, Doering TL. Xylose donor transport is critical for fungal virulence. PLoS Pathog. 2018;14(1):e1006765. View Source